Cas no 928653-80-9 (tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate)

Tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate is a versatile brominated heterocyclic compound commonly used as an intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which enhances handling and storage stability, and a reactive 5-bromo substituent that facilitates further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The pyrrolopyridine scaffold is of particular interest in medicinal chemistry due to its prevalence in bioactive molecules. This compound offers high purity and consistent reactivity, making it a reliable building block for the development of novel therapeutic agents and functional materials.

tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate structure

928653-80-9 structure

Product Name:tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate

CAS No:928653-80-9

MF:C₁₂H₁₃BrN₂O₂

MW:297.147822141647

MDL:MFCD08741534

CID:873021

PubChem ID:329771970

Update Time:2025-06-21

tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
- 5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester
- 1-BOC-5-Bromopyrrolo[2,3-b]pyridine
- PubChem18275
- tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate
- 5-bromo-pyrrolo[2,3-b]pyridine-1-carboxylicacidtert-butylester
- FCH2821186
- AB48816
- AX8026232
- ST2419969
- V9213
- FT
- 1,1-Dimethylethyl 5-bromo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (ACI)
- 5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester
- DB-029714
- DTXSID20640124
- MFCD08741534
- CS-0063925
- tert-butyl5-bromo-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
- 5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acid tert-butyl ester, AldrichCPR
- AKOS015838302
- SCHEMBL13554542
- 928653-80-9
- AS-40156
- MDL： MFCD08741534
- Inchi： 1S/C12H13BrN2O2/c1-12(2,3)17-11(16)15-5-4-8-6-9(13)7-14-10(8)15/h4-7H,1-3H3
- InChI Key： IEJVSMXKNBLMND-UHFFFAOYSA-N
- SMILES： O=C(N1C2C(=CC(=CN=2)Br)C=C1)OC(C)(C)C

Computed Properties

Exact Mass: 296.01600
Monoisotopic Mass: 296.01604g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.1
XLogP3: 3.2

Experimental Properties

PSA: 44.12000
LogP: 3.58200

tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM149442-100mg	5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester	928653-80-9	95%+	100mg	$70	2021-08-05
Chemenu	CM149442-250mg	5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester	928653-80-9	95%+	250mg	$102	2021-08-05
Chemenu	CM149442-1g	5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester	928653-80-9	95%+	1g	$252	2021-08-05
Chemenu	CM149442-5g	5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester	928653-80-9	95%+	5g	$788	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026217-500mg	5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester	928653-80-9		500mg	1527.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	026217-100mg	5-Bromo-pyrrolo[2,3-b]pyridine-1-carboxylic acidtert-butyl ester	928653-80-9		100mg	437.0CNY	2021-07-07
TRC	B200968-100mg	1-BOC-5-Bromopyrrolo[2,3-b]pyridine	928653-80-9		100mg	$ 75.00	2023-04-19
TRC	B200968-250mg	1-BOC-5-Bromopyrrolo[2,3-b]pyridine	928653-80-9		250mg	$ 150.00	2023-04-19
TRC	B200968-500mg	1-BOC-5-Bromopyrrolo[2,3-b]pyridine	928653-80-9		500mg	$ 224.00	2023-04-19
TRC	B200968-1g	1-BOC-5-Bromopyrrolo[2,3-b]pyridine	928653-80-9		1g	$ 316.00	2023-04-19

tert-butyl 5-bromopyrrolo[2,3-b]pyridine-1-carboxylate Production Method

Production Method 1

183208-35-7

928653-80-9

Reaction Conditions

Reference

: (Pyrrolopyridinyl)pyrimidin-2-ylamine derivatives as cell proliferation inhibitors and their preparation and use in the treatment of tumors

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